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Compound of Interest

Compound Name: Ponceau S

Cat. No.: B15597472 Get Quote

Introduction: Ponceau S, also known as Acid Red 112, is a sodium salt of a diazo dye widely

utilized by researchers for the rapid and reversible staining of proteins.[1][2][3] Its primary

application is in Western blotting to verify the efficiency of protein transfer from a gel to a

membrane (nitrocellulose or PVDF).[1][4][5] The dye binds to proteins, producing distinct

red/pink bands against a clear background, allowing for a quick assessment of transfer quality

before proceeding to the more time-consuming immunodetection steps.[1][5] This guide

provides an in-depth overview of the chemical properties, mechanism of action, and

experimental protocols for Ponceau S, tailored for researchers, scientists, and drug

development professionals.

Core Chemical and Physical Properties
Ponceau S is an anionic azo dye valued for its specific interaction with proteins and its

reversibility, which is crucial for downstream applications.[1][6]

Table 1: Chemical and Physical Properties of Ponceau S
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Property Value Reference(s)

Systematic Name

3-hydroxy-4-(2-sulfo-4-[4-

sulfophenylazo]phenylazo)-2,7

-naphthalene-disulfonic acid

sodium salt

[1][2]

Common Names
Ponceau S, Acid Red 112, C.I.

27195
[2][3][6]

CAS Number 6226-79-5 [7][8]

Molecular Formula C₂₂H₁₂N₄Na₄O₁₃S₄ [7][8][9]

Molecular Weight 760.57 g/mol [7][8][10]

Appearance
Dark red powder or granular

form
[8][11]

Absorption Max (λmax) 520 nm [4][9]

Solubility
Soluble in water and DMSO;

slightly soluble in ethanol
[7][9][10][11]

Mechanism of Protein Staining
The staining mechanism of Ponceau S is based on non-covalent interactions between the dye

molecules and proteins. As an anionic dye, its negatively charged sulfonate (SO₃⁻) groups bind

to the positively charged amino groups of basic amino acids like lysine and arginine.[1][4]

Additionally, the dye binds to non-polar regions of proteins.[1][4] This interaction is facilitated by

an acidic environment, which is why staining solutions typically contain acetic acid,

trichloroacetic acid (TCA), or sulfosalicylic acid.[1][12][13] The binding is reversible, and the

dye can be easily removed by washing the membrane with water, a neutral pH buffer (like

TBST), or a dilute alkaline solution, leaving the proteins available for subsequent

immunodetection.[1][3]
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Ponceau S Dye Protein on Membrane
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Pre-Staining

Ponceau S Staining

Post-Staining

1. SDS-PAGE Separation

2. Electrotransfer to
Membrane (PVDF/NC)

3. Briefly Wash Membrane
(DI Water)

4. Incubate in
Ponceau S Solution

(1-5 min)

5. Wash with DI Water to
Remove Background

6. Visualize & Document
(Check Transfer Quality)

7. Destain Completely
(TBST / Water)

8. Proceed to Blocking &
Immunodetection
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Ponceau S Staining Pattern Observed

Crisp, distinct bands
with even intensity?

Bands are distinct but
intensity is uneven

No, uneven

Bands are smeared

No, smeared

Bands are weak or absent

No, weak

Proceed to Immunodetection

Yes

Issue: Uneven Loading
Action: Quantify protein

(e.g., BCA assay) before loading

Issue: Sample Prep or Gel Run
Action: Check buffers (SDS),

use fresh reducing agents

Issue: Poor Protein Transfer
Action: Check transfer setup,

time, and voltage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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